2-Fluoro-1-iodo-3-methoxybenzene

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of Fluoro-iodo-methoxybenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the melting and boiling points of fluoro-iodo-methoxybenzene isomers. Due to the limited availability of experimental data for 2-Fluoro-1-iodo-3-methoxybenzene, this document focuses on the known properties of its isomer, 1-Fluoro-3-iodo-2-methoxybenzene, as a case study. Furthermore, this guide delves into the theoretical principles governing the influence of substituent patterns on the physical properties of aromatic compounds, offering predictive insights. Standard experimental methodologies for determining melting and boiling points are detailed, ensuring scientific rigor and reproducibility. This document serves as a vital resource for researchers engaged in the synthesis, characterization, and application of substituted aromatic compounds in medicinal chemistry and materials science.

Introduction: The Significance of Physical Properties in Drug Discovery and Development

The melting and boiling points of a chemical compound are fundamental physical properties that provide critical insights into its purity, stability, and intermolecular forces. In the realm of drug development, these parameters are of paramount importance. The melting point is a sharp indicator of purity; a broad melting range often signifies the presence of impurities. The boiling point, determined under specific atmospheric pressure, is a key characteristic of a liquid's volatility.

For active pharmaceutical ingredients (APIs), these properties influence formulation strategies, manufacturing processes, and storage conditions. For instance, a compound's melting point can affect its dissolution rate and bioavailability. Therefore, the accurate determination and understanding of these physical constants are indispensable for the successful progression of a drug candidate from the laboratory to clinical application.

Physicochemical Data for Fluoro-iodo-methoxybenzene Isomers

A thorough search of chemical databases and scientific literature reveals a scarcity of experimental data for 2-Fluoro-1-iodo-3-methoxybenzene. However, data for the isomeric compound, 1-Fluoro-3-iodo-2-methoxybenzene (CAS Number: 32750-21-3), is available and presented below.

Compound	Structure	CAS Number	Melting Point (°C)	Boiling Point (°C at 760 mmHg)	Physical Form
1-Fluoro-3-iodo-2-methoxybenzene		32750-21-3	50[1]	239.6[1]	Liquid[1]
2-Fluoro-1-iodo-3-methoxybenzene		1391603-75-7	Not available	Not available	Not available
1-Fluoro-2-iodo-3-methoxybenzene		7079-54-1	Not available	Not available	Liquid[2]

Table 1: Physicochemical Data for Fluoro-iodo-methoxybenzene Isomers

The Influence of Isomerism on Physical Properties

The arrangement of substituents on an aromatic ring significantly impacts its physical properties due to variations in intermolecular forces and molecular symmetry.[3][4]

• Intermolecular Forces: The primary intermolecular forces at play in fluoro-iodo-methoxybenzene isomers are London dispersion forces and dipole-dipole interactions. The large, polarizable iodine atom contributes significantly to the dispersion forces. The electronegative fluorine and oxygen atoms create a molecular dipole. The relative orientation of these substituents in different isomers will alter the net molecular dipole moment, thereby influencing the strength of dipole-dipole interactions and, consequently, the boiling point.

• Molecular Symmetry and Packing: The melting point of a crystalline solid is highly dependent on how efficiently its molecules can pack into a crystal lattice.[5] Symmetrical molecules tend to pack more readily into a stable crystal lattice, resulting in a higher melting point. For disubstituted benzenes, para isomers are generally more symmetrical than ortho and meta isomers, leading to higher melting points. While the compounds are trisubstituted, the same principles apply. The relative positions of the fluoro, iodo, and methoxy groups will dictate the overall symmetry of the molecule and its ability to form a well-ordered crystal structure.

Based on these principles, one can hypothesize that the melting point of 2-Fluoro-1-iodo-3-methoxybenzene may differ from its isomer, 1-Fluoro-3-iodo-2-methoxybenzene, due to differences in their molecular symmetry and how they pack in the solid state.

Experimental Determination of Melting and Boiling Points

The accurate determination of melting and boiling points is crucial for compound characterization. The following are standard laboratory protocols for these measurements.

Melting Point Determination (Capillary Method)

This method relies on the visual observation of the phase transition from solid to liquid within a heated capillary tube.[6]

Protocol:

• Sample Preparation: Ensure the sample is thoroughly dried and finely powdered to allow for uniform packing.

• Capillary Tube Loading: A small amount of the powdered sample is introduced into a capillary tube (sealed at one end) and packed down to a height of 2-3 mm by tapping the tube.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a heating block and a thermometer or a digital temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is the end of the melting range. For a pure compound, this range should be narrow (0.5-2 °C).

Boiling Point Determination (Distillation Method)

For a liquid, the boiling point is determined as the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[7]

Protocol:

• Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• Sample Addition: The liquid sample is placed in the distillation flask along with boiling chips to ensure smooth boiling.

• Heating: The flask is heated gently.

• Observation: As the liquid boils, the vapor rises, and when it reaches the thermometer, the temperature reading will stabilize. This stable temperature, at which vapor is continuously condensing and being collected in the receiving flask, is the boiling point.

• Pressure Correction: Since the boiling point is pressure-dependent, the atmospheric pressure should be recorded. If the determination is not performed at standard pressure (760 mmHg), a correction may be necessary.

Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the determination and validation of the melting and boiling points of a novel compound.

Figure 1: A conceptual workflow for the synthesis, purification, and physicochemical characterization of a novel chemical entity.

Conclusion

While direct experimental data for the melting and boiling points of 2-Fluoro-1-iodo-3-methoxybenzene remains elusive, a comprehensive understanding of its potential physicochemical properties can be extrapolated from the available data of its isomers and the fundamental principles of organic chemistry. The provided protocols for melting and boiling point determination offer a robust framework for the experimental characterization of this and other novel compounds. The interplay of intermolecular forces and molecular symmetry, as influenced by the substitution pattern on the benzene ring, is a critical consideration for predicting the physical behavior of these molecules. This guide underscores the importance of a multi-faceted approach, combining literature data, theoretical principles, and rigorous experimental validation, in the scientific investigation of new chemical entities.

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A Comprehensive Technical Guide to the Reactivity Profile of Iodine vs. Methoxy Groups in Benzene Rings

Abstract

For researchers, scientists, and professionals in drug development, a nuanced understanding of substituent effects on aromatic rings is paramount for predictable and efficient molecular design. This in-depth technical guide provides a comprehensive analysis of the reactivity profiles of two common and functionally distinct substituents: the iodo group (-I) and the methoxy group (-OCH₃). We will dissect the electronic and steric properties of these groups and their profound influence on the three major classes of aromatic reactions: electrophilic aromatic substitution, nucleophilic aromatic substitution, and transition-metal-catalyzed cross-coupling. This guide moves beyond mere description to explain the underlying causality of experimental outcomes, offering field-proven insights and detailed, self-validating protocols for key transformations.

Introduction: The Dichotomy of Electronic Effects

The reactivity of a substituted benzene ring is fundamentally governed by the interplay between inductive and resonance effects of the substituent. The iodo and methoxy groups offer a classic study in contrasts.

• The Methoxy Group (-OCH₃): The oxygen atom is more electronegative than carbon, exerting an electron-withdrawing inductive effect (-I). However, this is powerfully overshadowed by its electron-donating resonance effect (+R), where the oxygen's lone pairs delocalize into the aromatic π-system.[1][2] This net electron donation significantly increases the electron density of the benzene ring, particularly at the ortho and para positions.

• The Iodo Group (-I): Like other halogens, iodine is more electronegative than carbon and thus exhibits an electron-withdrawing inductive effect (-I).[3] It also possesses lone pairs capable of resonance donation (+R). However, due to the poor overlap between iodine's large 5p orbitals and carbon's 2p orbitals, the resonance effect is much weaker than its inductive effect. Consequently, the iodo group acts as a net deactivator, withdrawing electron density from the ring.[3] Despite this deactivation, the resonance donation is still sufficient to direct incoming electrophiles to the ortho and para positions.[3]

Data Presentation: Hammett Substituent Constants

The Hammett equation provides a quantitative measure of the electronic influence of substituents on the reactivity of aromatic compounds.[3][4][5] The substituent constant, σ, reflects the combination of inductive and resonance effects. A negative σ value indicates an electron-donating character that accelerates reactions involving positive charge buildup (like electrophilic aromatic substitution), while a positive value signifies an electron-withdrawing, deactivating nature.

Substituent	σ_meta_ (σ_m_)	σ_para_ (σ_p_)	σ_para_+ (σ_p_+)
-OCH₃	0.12[6]	-0.27[6]	-0.78[6][7]
-I	0.35[6]	0.18[6]	0.13[6]

• Analysis: The strongly negative σ_p_+ value for the methoxy group highlights its powerful activating and para-directing ability in electrophilic reactions. In contrast, the positive values for the iodo substituent confirm its deactivating nature at both meta and para positions.

Electrophilic Aromatic Substitution (EAS)

In EAS, the aromatic ring acts as a nucleophile, attacking an electron-deficient species (the electrophile). The substituent's primary role is to modulate the ring's nucleophilicity.

Reactivity: Methoxy as a Potent Activator, Iodine as a Mild Deactivator

The methoxy group is a powerful activating group in EAS.[1][2][8] The resonance donation of electrons from the oxygen atom enriches the benzene ring, making it significantly more nucleophilic than benzene itself. For instance, anisole (methoxybenzene) undergoes electrophilic substitution at a rate approximately 10,000 times faster than benzene.[2][8][9]

Conversely, the iodo group is a deactivating group.[3] Its dominant electron-withdrawing inductive effect reduces the electron density of the ring, making it less nucleophilic and thus less reactive towards electrophiles than benzene. However, it is the least deactivating of the halogens due to its lower electronegativity.[3]

Regioselectivity: Both are Ortho, Para-Directing

Despite their opposing effects on reactivity, both substituents direct incoming electrophiles to the ortho and para positions. This is because the resonance structures of the cationic intermediate (the sigma complex or arenium ion) are more stabilized when the electrophile adds to these positions.

For the methoxy group , the oxygen's lone pair can directly participate in delocalizing the positive charge, creating a highly stable resonance structure where all atoms have a full octet.

For the iodo group , while the overall ring is deactivated, the lone pairs on the iodine can still participate in resonance to stabilize the positive charge in the ortho and para intermediates, making these pathways more favorable than meta attack.[3]

Logical Relationship: EAS Regioselectivity

Caption: Electronic effects of -OCH₃ and -I on EAS reactivity and regioselectivity.

Experimental Protocol: Nitration of Iodobenzene

The nitration of an iodo-substituted benzene ring requires forcing conditions due to its deactivated nature.[10] In contrast, anisole would nitrate under much milder conditions.

Safety Precautions: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. This procedure must be performed in a chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, splash goggles, and a lab coat.[11][12] The reaction is exothermic and can produce toxic nitrogen dioxide gas.[11]

Methodology:

• Prepare the Nitrating Mixture: In a 50 mL flask, carefully and slowly add 4 mL of concentrated sulfuric acid to 4 mL of concentrated nitric acid while cooling the flask in an ice-water bath.[11][12]

• Reaction Setup: Keep the flask containing the nitrating mixture in the ice-water bath on a magnetic stirrer.

• Addition of Iodobenzene: While stirring, add 1.0 g of iodobenzene dropwise to the cold nitrating mixture over 15-20 minutes. Monitor the temperature and ensure it remains below 35°C.[11]

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1 hour to ensure the reaction goes to completion.

• Quenching: Carefully pour the reaction mixture over approximately 25 g of crushed ice in a 100 mL beaker. The crude product should precipitate as a yellowish solid.[11]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel and wash with cold water until the washings are neutral.[11]

• Purification: The major product, 4-nitroiodobenzene, can be purified by recrystallization from ethanol.[11]

Nucleophilic Aromatic Substitution (SNAr)

In SNAr, the roles are reversed: the aromatic ring is electron-poor and is attacked by a nucleophile.[13][14] This mechanism is generally unfavorable for both anisole and iodobenzene unless the ring is heavily activated by strong electron-withdrawing groups (e.g., -NO₂).

• Methoxy Group: The methoxy group is a very poor leaving group. Furthermore, its electron-donating nature makes the ring nucleophilic, repelling incoming nucleophiles.[1] Therefore, anisole is extremely unreactive in SNAr reactions.

• Iodo Group: While iodide is a good leaving group, the benzene ring itself is not sufficiently electron-poor to be attacked by a nucleophile. SNAr on iodobenzene requires harsh conditions or the presence of strong electron-withdrawing groups positioned ortho or para to the iodine.[15][16] The reaction proceeds via an addition-elimination mechanism, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[14][15]

Transition-Metal-Catalyzed Cross-Coupling Reactions

This is the area where the reactivity profiles of iodo and methoxy groups diverge most dramatically. These reactions are cornerstones of modern synthetic chemistry, particularly in drug development, for their ability to form C-C and C-heteroatom bonds with high precision.

Reactivity: Iodobenzene as the Premier Coupling Partner

Iodobenzene is an exceptionally reactive substrate in a wide range of cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig aminations.[17][18][19] This high reactivity is attributed to the carbon-iodine (C-I) bond, which is the longest, weakest, and most polarizable among the carbon-halogen bonds.[3][18][20]

The critical, often rate-limiting, step in these catalytic cycles is the oxidative addition of the aryl halide to a low-valent metal center (typically Pd(0) or Ni(0)).[21][22] The weak C-I bond undergoes this step much more readily and under milder conditions than the stronger C-Br or C-Cl bonds.[20]

Methoxy Group: An Unreactive Spectator (with exceptions)

The carbon-oxygen (C-O) bond in anisole is very strong and not readily cleaved by common palladium catalysts.[23] Therefore, the methoxy group is typically considered an unreactive "spectator" in standard cross-coupling reactions. This inertness can be synthetically useful, allowing for selective coupling at a halogen site in the presence of a methoxy group.

However, recent advances in catalysis have shown that C-O bond cleavage and subsequent coupling of anisole derivatives are possible, typically requiring more electron-rich nickel catalysts with specific N-heterocyclic carbene (NHC) ligands and harsher reaction conditions.[23][24][25]

Workflow: Suzuki-Miyaura Cross-Coupling

Caption: A generalized experimental workflow for a Suzuki-Miyaura coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of Iodobenzene

This protocol describes the palladium-catalyzed coupling of iodobenzene with phenylboronic acid to form biphenyl.

General Considerations: All reactions should be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques to prevent the oxidation and deactivation of the palladium catalyst.[26] Solvents must be degassed prior to use.[26]

Materials:

• Iodobenzene (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• 2 M Sodium Carbonate (Na₂CO₃) aqueous solution

• Toluene or 1,4-Dioxane

Methodology:

• Setup: To a Schlenk flask, add iodobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), and Pd(PPh₃)₄ (0.03-0.05 mmol).[26]

• Inert Atmosphere: Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Solvent/Base Addition: Add degassed toluene (8 mL) followed by the 2 M Na₂CO₃ solution (2 mL) via syringe.[26]

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer with water (2 x 10 mL) and then with brine (10 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude biphenyl by column chromatography on silica gel or by recrystallization.

Mechanism: The Catalytic Cycle of Suzuki-Miyaura Coupling

Sources

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Protocols & Analytical Methods

Preparation of Grignard reagents from 2-Fluoro-1-iodo-3-methoxybenzene

An Application Note and Protocol for the Preparation of Grignard Reagents from 2-Fluoro-1-iodo-3-methoxybenzene

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the chemoselective preparation of 2-Fluoro-3-methoxyphenylmagnesium iodide, a valuable Grignard reagent for synthetic chemistry. The protocol leverages the significant difference in bond dissociation energies between the C–I and C–F bonds to achieve selective magnesium insertion at the iodo-position. This guide delves into the underlying mechanistic principles, offers a detailed step-by-step experimental protocol, outlines methods for characterization and quality control, and provides a troubleshooting guide to address common challenges. The content is designed for researchers, scientists, and drug development professionals who require a robust and reliable method for synthesizing this and structurally related organometallic reagents.

Introduction and Scientific Rationale

Grignard reagents (RMgX) are among the most powerful and versatile organometallic compounds in organic synthesis, enabling the formation of new carbon-carbon bonds through reactions with a wide array of electrophiles.[1][2][3] The synthesis of Grignard reagents from aryl halides is a cornerstone of this chemistry.[4][5] This application note focuses on the specific preparation of 2-Fluoro-3-methoxyphenylmagnesium iodide from its corresponding aryl dihalide.

The primary scientific challenge and objective is to achieve chemoselectivity . The starting material, 2-Fluoro-1-iodo-3-methoxybenzene, possesses two potential reaction sites: a highly reactive carbon-iodine bond and a very stable carbon-fluorine bond. The vast difference in reactivity between halogens in Grignard formation (I > Br > Cl >> F) allows for the selective insertion of magnesium into the C–I bond, leaving the robust C–F bond untouched.[2] This selectivity is critical, as the resulting organometallic retains the fluorine atom, a common and desirable substituent in pharmaceuticals and advanced materials due to its ability to modulate electronic properties, metabolic stability, and binding affinity.

Mechanistic Considerations

A thorough understanding of the reaction mechanism is crucial for successful execution and troubleshooting.

Mechanism of Grignard Formation

The formation of a Grignard reagent is not a simple insertion but a complex surface reaction.[6] The currently accepted mechanism involves a single-electron transfer (SET) from the magnesium metal surface to the organic halide. This process generates a radical anion, which then fragments to form an organic radical and a halide ion, both of which remain associated with the magnesium surface before combining to form the final RMgX species.[6][7]

Chemoselectivity: The C–I vs. C–F Bond

The success of this protocol hinges on the difference in bond dissociation energies (BDE):

• C–I Bond: ~228 kJ/mol

• C–F Bond: ~535 kJ/mol in fluorobenzene[8]

The significantly weaker C–I bond undergoes cleavage preferentially under standard Grignard formation conditions. The C–F bond is exceptionally strong and remains inert, making it an ideal spectator substituent.[8][9] While methods for activating C–F bonds exist, they typically require specialized palladium catalysts or harsh conditions not employed here.[8]

The Schlenk Equilibrium

In ethereal solvents like Tetrahydrofuran (THF), Grignard reagents exist in a dynamic equilibrium known as the Schlenk equilibrium.[10][11][12] The species in solution is not simply "RMgX" but a mixture of the Grignard reagent, the dialkylmagnesium (R₂Mg), and magnesium dihalide (MgX₂).[13][14] This equilibrium is influenced by the solvent, concentration, and temperature. For most synthetic applications, this mixture is used directly.

// Add a plus sign between R2Mg and MgX2 plus [shape=plaintext, label="+", fontsize=18, fontcolor="#202124"]; {rank=same; R2Mg; plus; MgX2;} R2Mg -> plus [style=invis]; plus -> MgX2 [style=invis]; } Caption: The Schlenk Equilibrium in solution.

Potential Side Reactions

• Wurtz Coupling: The most common side reaction is the coupling of the newly formed Grignard reagent with a molecule of unreacted aryl iodide to form a symmetrical biaryl (Ar-Ar). This is minimized by the slow addition of the aryl iodide solution to the magnesium, keeping its concentration low at all times.[15]

• Protonolysis: Grignard reagents are highly basic and react instantly with protic sources, including water and alcohols, to quench the reagent and form an alkane (Ar-H).[3][5] This underscores the critical need for anhydrous (perfectly dry) conditions.

Detailed Experimental Protocol

Materials and Equipment

Reagent / Material	Grade / Specification	Supplier Example	Notes
2-Fluoro-1-iodo-3-methoxybenzene	>98% purity	Sigma-Aldrich, etc.	Store under inert gas.
Magnesium Turnings	Grignard grade, >99.5%	Acros Organics, etc.
Tetrahydrofuran (THF)	Anhydrous, >99.9%, inhibitor-free	Sigma-Aldrich, etc.	Use a freshly opened bottle or distill from Na/benzophenone.
Iodine	Crystal, Reagent grade	J.T. Baker, etc.	Used as an activator.
1,2-Dibromoethane	Anhydrous, >99%	Alfa Aesar, etc.	Optional activator. Handle with extreme care (toxic).
Nitrogen or Argon Gas	High purity (>99.99%)	Local supplier	For maintaining an inert atmosphere.
Equipment
3-Neck Round Bottom Flask	Appropriate size	Oven or flame-dried before use.
Reflux Condenser	Oven or flame-dried.
Dropping Funnel	Pressure-equalizing	Oven or flame-dried.
Magnetic Stirrer & Stir Bar
Schlenk Line or Inert Gas Manifold	Essential for maintaining anhydrous/anaerobic conditions.
Syringes and Needles	Gas-tight	For transfer of anhydrous solvents and reagents.

Safety Precautions

• Flammability: Anhydrous THF and diethyl ether are extremely flammable and can form explosive peroxides.[5] Always work in a certified chemical fume hood, away from ignition sources.

• Reactivity: Magnesium metal is flammable, especially as a powder. The Grignard reaction is exothermic and can become vigorous if the halide is added too quickly.

• Toxicity: Aryl halides and 1,2-dibromoethane are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Anhydrous Conditions: The reaction is highly sensitive to moisture. All glassware must be rigorously dried, and all reagents must be anhydrous to prevent reaction failure.[16]

Step-by-Step Procedure

• Glassware Preparation: All glassware (flask, condenser, dropping funnel) must be scrupulously cleaned and dried in an oven at >120 °C overnight or flame-dried under vacuum immediately before use.[17][18] Allow to cool to room temperature under a stream of inert gas.

• Apparatus Setup: Assemble the 3-neck flask with a magnetic stir bar, reflux condenser (with a gas inlet/outlet), and a dropping funnel. Purge the entire system with nitrogen or argon for at least 15-20 minutes. Maintain a positive pressure of inert gas throughout the experiment.

• Magnesium Activation: Weigh magnesium turnings (1.2 equivalents) and add them to the reaction flask. Add one small crystal of iodine. The iodine will etch the passivating magnesium oxide layer, revealing fresh metal.[10] The faint purple color of iodine should disappear upon gentle warming or initiation.

• Reagent Preparation: In a separate dry flask under inert gas, prepare a solution of 2-Fluoro-1-iodo-3-methoxybenzene (1.0 equivalent) in anhydrous THF. The final concentration is typically between 0.5 M and 1.0 M. Transfer this solution to the dropping funnel via cannula or a dry syringe.

• Initiation: Add a small portion (~5-10%) of the aryl iodide solution to the stirring magnesium turnings. The reaction should initiate, indicated by the disappearance of the iodine color (if used), gentle bubbling on the metal surface, and a slight exotherm causing the solvent to reflux. If the reaction does not start, gently warm the flask with a heat gun or crush the magnesium pieces with a dry glass rod.[17]

• Propagation: Once the reaction is initiated and self-sustaining, add the remaining aryl iodide solution dropwise from the funnel at a rate that maintains a gentle, controlled reflux. This slow addition is crucial to minimize the formation of the Wurtz coupling byproduct.[15] If the reaction becomes too vigorous, slow the addition rate and cool the flask with a water bath.

• Completion: After the addition is complete, continue stirring the mixture. The reaction is typically complete when most of the magnesium metal has been consumed. The solution will appear as a cloudy, dark grey or brownish mixture. The time can range from 1 to 4 hours after addition is complete.

• Storage: Allow the solution to cool to room temperature. Let the unreacted magnesium and magnesium salts settle. The supernatant containing the Grignard reagent can be used directly or transferred via cannula to a dry, inert-gas-flushed storage flask for future use.

Quality Control: Titration of the Grignard Reagent

The exact concentration of the Grignard reagent must be determined before use in stoichiometric reactions. Titration is a non-negotiable quality control step. A common and reliable method uses iodine (I₂) and a lithium chloride solution.[19][20]

Titration Protocol (Iodine Method)

• To a flame-dried vial with a stir bar, add I₂ (e.g., 100 mg) and dissolve it in 1.0 mL of a 0.5 M solution of anhydrous LiCl in THF. The LiCl helps solubilize the resulting MgI₂. The solution will be dark brown.

• Cool the iodine solution to 0 °C in an ice bath.

• Slowly add the prepared Grignard solution dropwise via a 1.0 mL syringe. The Grignard reagent reacts with I₂.

• The endpoint is reached when the dark brown/purple color disappears completely, resulting in a colorless or pale yellow solution.

• Record the volume of Grignard reagent added. Calculate the molarity using the known amount of I₂. The reaction is: 2 RMgX + I₂ → 2 R-I + MgX₂. (Note: In this specific case, the product is the starting material, but the stoichiometry holds for titration). A more accurate reaction for titration is RMgX + I₂ -> RI + MgXI.

• Perform the titration in duplicate or triplicate for accuracy.

Titration Data (Example)
Moles of I₂	0.394 mmol (100 mg)
Volume of Grignard Added (Trial 1)	0.48 mL
Volume of Grignard Added (Trial 2)	0.47 mL
Average Volume	0.475 mL
Calculated Molarity	0.83 M

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Wet glassware or solvent.[5] 2. Passivated magnesium surface.	1. Rigorously re-dry all components. Use a fresh bottle of anhydrous solvent. 2. Add a fresh crystal of I₂. Crush the Mg turnings with a dry stirring rod. Add a few drops of 1,2-dibromoethane.
Low Yield of Grignard Reagent	1. Incomplete reaction. 2. System leak (air/moisture ingress). 3. Side reactions (Wurtz coupling).	1. Allow longer reaction time or gently warm to 40-50 °C. 2. Check all seals and ensure positive inert gas pressure. 3. Ensure slow, controlled addition of the aryl halide.
Formation of White Precipitate	Excessive magnesium salts or insoluble byproducts.	This is often normal. Allow solids to settle and use the supernatant. The concentration must be confirmed by titration.
Reaction is Too Vigorous	1. Aryl halide added too quickly. 2. High concentration of reagents.	1. Immediately stop the addition and cool the flask in an ice bath. 2. Use a more dilute solution of the aryl halide.

Applications of 2-Fluoro-3-methoxyphenylmagnesium Iodide

The prepared Grignard reagent is a potent nucleophile and a valuable building block. Its primary applications include:

• Reactions with Carbonyls: Addition to aldehydes, ketones, and esters to synthesize corresponding secondary alcohols, tertiary alcohols, and ketones after a second addition.[1][21]

• Carboxylation: Reaction with solid carbon dioxide (dry ice) followed by acidic workup to produce 2-fluoro-3-methoxybenzoic acid.[5]

• Cross-Coupling Reactions: Use as a nucleophilic partner in transition-metal-catalyzed cross-coupling reactions (e.g., Kumada, Negishi after transmetalation, or iron-catalyzed couplings) to form complex biaryl structures.[22][23][24]

References

• The Grignard Reagents: Their Preparation. Ursinus Digital Commons. [Link]

• Grignard Reaction. Organic Chemistry Portal. [Link]

• AN INTRODUCTION TO GRIGNARD REAGENTS. Chemguide. [Link]

• Cross‐Coupling Reactions of Alkyl Halides with Aryl Grignard Reagents Using a Tetrachloroferrate with an Innocent Countercation. Eur. J. Org. Chem.[Link]

• The mechanism of Grignard reaction: finally unravelled. OperaChem. [Link]

• Reactions of Alkyl Halides - Grignard Reagents. Chemistry LibreTexts. [Link]

• Grignard reagent. Wikipedia. [Link]

• Magnesium-Halogen Exchange. Andrew G Myers Research Group, Harvard University. [Link]

• Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study. PMC. [Link]

• Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research. [Link]

• Grignard Reagent Reaction Mechanism. YouTube. [Link]

• Why don't Alkyl Fluorides form Grignard Reagents. Chemistry Stack Exchange. [Link]

• Some Applications of the Grignard Cross-Coupling Reaction in the Industrial Field. ResearchGate. [Link]

• Grignard Reagents. Chemistry LibreTexts. [Link]

• Titrating Soluble RM, R2NM and ROM Reagents. EPFL. [Link]

• The Grignard Reaction (Experiment). Chemistry LibreTexts. [Link]

• How Solvent Dynamics Controls the Schlenk Equilibrium of Grignard Reagents: A Computational Study of CH3MgCl in Tetrahydrofuran. The Journal of Physical Chemistry B. [Link]

• Synthesis and Preparation of Grignard Reagent. Research and Reviews: Journal of Chemistry. [Link]

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv. [Link]

• Titrating Organometallic Reagents is Easier Than You Think. Chemtips. [Link]

• Titration of Grignard Reagent. Organic Syntheses. [Link]

• The Manganese-Catalyzed Cross-Coupling Reaction. DTU Research Database. [Link]

• Grignard Synthesis of Triphenylmethanol. Course Document. [Link]

• Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents. PMC. [Link]

• Titration Grignard and BuLi. Scribd. [Link]

• Grignard reagents. Research Starters. [Link]

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• 1. Grignard Reaction [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. digitalcommons.ursinus.edu [digitalcommons.ursinus.edu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. web.alfredstate.edu [web.alfredstate.edu]
• 7. The mechanism of Grignard reaction: finally unravelled - operachem [operachem.com]
• 8. Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Grignard reagent - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. fiveable.me [fiveable.me]
• 13. Quantum Chemical Investigation of Dimerization in the Schlenk Equilibrium of Thiophene Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Grignard reagents | Geology | Research Starters | EBSCO Research [ebsco.com]
• 15. chemrxiv.org [chemrxiv.org]
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• 19. chemtips.wordpress.com [chemtips.wordpress.com]
• 20. Organic Syntheses Procedure [orgsyn.org]
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• 23. researchgate.net [researchgate.net]
• 24. orbit.dtu.dk [orbit.dtu.dk]

Technical Application Note: Optimized Heck Coupling of 2-Fluoro-1-iodo-3-methoxybenzene

Topic: Heck Reaction Parameters for 2-Fluoro-1-iodo-3-methoxybenzene Content Type: Detailed Application Note & Protocol Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists.

Executive Summary & Substrate Analysis

This guide details the optimization and execution of the Mizoroki-Heck reaction utilizing 2-Fluoro-1-iodo-3-methoxybenzene (FIMB) . This substrate presents a unique electronic and steric profile that distinguishes it from standard aryl halides.

Substrate Chemo-Physical Profile[1][2]

• Compound: 2-Fluoro-1-iodo-3-methoxybenzene

• Reactivity Class: Activated Aryl Iodide with ortho-steric bias.

• Electronic Influence:

  • C1-I Bond: The iodine atom is the primary reactive center for oxidative addition.

  • 2-Fluoro Group (ortho): The high electronegativity of fluorine exerts a strong inductive effect (-I), lowering the electron density at C1. This significantly accelerates the rate of oxidative addition of Pd(0) into the C-I bond compared to non-fluorinated analogs. However, the Van der Waals radius of Fluorine (1.47 Å) creates a localized steric environment that may impede the coordination of bulky ligands.

  • 3-Methoxy Group (meta): Positioned meta to the iodide, the methoxy group exerts a weak inductive withdrawal but cannot donate electron density via resonance to the C1 position. Consequently, it does not deactivate the metal insertion step.

Strategic Implication: FIMB is highly reactive. The primary challenge is not conversion, but regiocontrol (linear vs. branched) and preventing dehalogenation (reduction of the C-I bond) due to the substrate's propensity to undergo rapid oxidative addition.

Reaction Parameter Optimization

The following parameters are established based on the "Jeffery Conditions" (ligand-free phase transfer catalysis) and "Classical Phosphine" pathways.

Table 1: Parameter Screening Matrix

Parameter	Condition A: Ligand-Free (Jeffery)	Condition B: Phosphine-Ligated	Rationale
Catalyst Source	Pd(OAc)₂ (1.0 - 3.0 mol%)	Pd(OAc)₂ or Pd₂(dba)₃ (2-5 mol%)	Pd(II) is reduced in situ to the active Pd(0) species by the alkene or phosphine.
Ligand	None	P(o-tol)₃ (Tri-o-tolylphosphine)	Condition A: Uses "naked" Pd nanoparticles stabilized by TBAB. Condition B: P(o-tol)₃ is bulky, preventing bis-coordination and favoring the mono-ligated species necessary for ortho-substituted substrates.
Phase Transfer	TBAB (Tetrabutylammonium bromide)	N/A	TBAB acts as a solid-liquid phase transfer agent and stabilizes Pd clusters, preventing "Pd-black" precipitation.
Base	NaHCO₃ or K₂CO₃ (2.5 equiv)	Et₃N or DIPEA (2.0 - 3.0 equiv)	Inorganic bases (A) are preferred for higher temperatures; Organic bases (B) are standard for solubility in non-polar solvents.
Solvent	DMF or DMAc (Anhydrous)	MeCN or Toluene	DMF promotes the ionic pathway (Jeffery); Toluene promotes the neutral pathway.
Temperature	80°C - 100°C	90°C - 110°C	FIMB is thermally stable, but temperatures >120°C risk C-F activation or polymerization.

Mechanistic Pathway & Logic[3]

Understanding the cycle is critical for troubleshooting. The ortho-fluoro substituent on FIMB accelerates Step 1 (Oxidative Addition) but can destabilize the complex in Step 2 if the ligand sphere is too crowded.

Figure 1: Catalytic cycle highlighting the accelerated oxidative addition of the fluorinated substrate.

Experimental Protocols

Protocol A: Ligand-Free (Jeffery Conditions)

Best for: Electron-deficient alkenes (Acrylates, Acrylamides) and rapid screening. This method is "Green" and avoids phosphine removal during purification.

Materials:

• 2-Fluoro-1-iodo-3-methoxybenzene (1.0 equiv)

• Alkene (e.g., Methyl Acrylate) (1.2 - 1.5 equiv)

• Pd(OAc)₂ (0.02 equiv / 2 mol%)

• Tetrabutylammonium bromide (TBAB) (1.0 equiv)

• Sodium Bicarbonate (NaHCO₃) (2.5 equiv)

• DMF (Anhydrous, degassed) (0.2 M concentration relative to iodide)

Procedure:

• Setup: Flame-dry a reaction vial equipped with a magnetic stir bar. Cool under Argon flow.

• Charging: Add FIMB (1.0 equiv), TBAB (1.0 equiv), and NaHCO₃ (2.5 equiv) to the vial.

• Catalyst Addition: Add Pd(OAc)₂ (2 mol%) last to avoid premature reduction.

• Solvent/Alkene: Add DMF via syringe, followed immediately by the Alkene (1.2 equiv). Seal the vial with a crimp cap or septum.

• Reaction: Heat the block to 90°C . Stir vigorously (800+ rpm) as this is a heterogeneous mixture.

• Monitoring: Monitor by TLC or HPLC at 2 hours. The spot for FIMB should disappear rapidly.

  • Note: If the reaction stalls (Pd black precipitates early), add another 1 mol% Pd(OAc)₂ dissolved in minimal DMF.

• Workup: Dilute with Ethyl Acetate (EtOAc) and water. Wash the organic layer with LiCl (5% aq) to remove DMF. Dry over MgSO₄, filter, and concentrate.

Protocol B: Phosphine-Ligated (High Precision)

Best for: Sterically demanding alkenes (Styrenes, substituted olefins) or when high E/Z selectivity is required.

Materials:

• 2-Fluoro-1-iodo-3-methoxybenzene (1.0 equiv)

• Alkene (1.2 equiv)

• Pd(OAc)₂ (0.05 equiv / 5 mol%)

• P(o-tol)₃ (0.10 equiv / 10 mol%) - Critical: 1:2 Pd:Ligand ratio.

• Triethylamine (Et₃N) (3.0 equiv)

• Acetonitrile (MeCN) or Toluene (0.15 M)

Procedure:

• Pre-complexation: In a separate vial, dissolve Pd(OAc)₂ and P(o-tol)₃ in the solvent and stir at room temperature for 15 minutes. The solution should turn yellow/orange, indicating the formation of the active catalytic species.

• Main Reaction: To the main reaction vessel containing FIMB (1.0 equiv) and Alkene (1.2 equiv), add the base (Et₃N).

• Initiation: Transfer the pre-complexed catalyst solution to the main vessel via cannula or syringe.

• Heating: Heat to 100°C (reflux if using MeCN) for 12-24 hours.

• Workup: Filter through a pad of Celite to remove Palladium residues. Concentrate the filtrate.

Workflow Visualization

Figure 2: Operational workflow for the synthesis.

Troubleshooting & Critical Controls

Dehalogenation (Reduction of Ar-I to Ar-H)

• Symptom: Appearance of 2-fluoro-1-methoxybenzene in LCMS/NMR.

• Cause: Hydride source in the media (often from the solvent or amine impurities) reacting with the oxidative addition intermediate before the alkene inserts.

• Solution: Switch from DMF to Toluene . Ensure the reaction is strictly anhydrous. Increase the concentration of the Alkene to outcompete the hydride transfer.

Regioisomerization

• Symptom: Mixture of alpha/beta arylation or double bond migration.

• Cause: "Pd-walking" or poor steric control.

• Solution: Use Protocol B with Silver salts (e.g., Ag₂CO₃) instead of standard bases. Silver acts as a halide scavenger, forcing the reaction through a cationic pathway which is highly regioselective for the terminal position.

Catalyst Deactivation (Pd Black)

• Symptom: Reaction solution turns clear/colorless (catalyst death) or precipitates black metal immediately.

• Solution: In Protocol A, increase the loading of TBAB. The ammonium salt stabilizes the Pd nanoparticles.

References

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Link

• Jeffery, T. (1984). On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron Letters, 25(45), 5133-5136. Link

• Hirotaki, K., & Hanamoto, T. (2011). Mizoroki–Heck Reaction of (1-Fluorovinyl)methyldiphenylsilane with Aryl Iodides. The Journal of Organic Chemistry, 76(20), 8564–8568. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Link

• Zhang, H., et al. (2014).[1] Palladium-catalyzed cascade C-H trifluoroethylation of aryl iodides and Heck reaction.[1] Angewandte Chemie, 53(38), 10174-8.[1] Link

Sources

• 1. Palladium-catalyzed cascade C-H trifluoroethylation of aryl iodides and Heck reaction: efficient synthesis of ortho-trifluoroethylstyrenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ullmann Ether Synthesis Using 2-Fluoro-1-iodo-3-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Revitalizing a Classic for Modern Synthesis

The Ullmann condensation, a copper-catalyzed reaction for the formation of carbon-oxygen (C-O) bonds, has been a cornerstone of organic synthesis for over a century.[1][2] This powerful transformation enables the construction of diaryl ethers, a structural motif prevalent in a vast array of pharmaceuticals, agrochemicals, and materials.[3] While classical Ullmann conditions often required harsh temperatures and stoichiometric amounts of copper, modern advancements, particularly the introduction of specialized ligands, have transformed it into a milder, more versatile, and highly reliable synthetic tool.[4][5]

This guide provides a detailed exploration of the Ullmann ether synthesis utilizing 2-Fluoro-1-iodo-3-methoxybenzene as a key arylating agent. This substrate offers a unique opportunity for selective functionalization due to the differential reactivity of its halogen substituents. The significantly weaker carbon-iodine (C-I) bond ensures a chemoselective reaction at this position under copper catalysis, leaving the more robust carbon-fluorine (C-F) bond intact for potential subsequent transformations.[3] This orthogonal reactivity is a valuable asset in the design of complex molecules.

This document will delve into the mechanistic underpinnings of the reaction, provide a robust and optimized experimental protocol, and offer a comprehensive troubleshooting guide to empower researchers in successfully employing this versatile building block.

Mechanism and Key Parameters: A Symphony of Copper, Ligand, and Base

The modern Ullmann ether synthesis proceeds through a catalytic cycle involving a copper(I) species as the active catalyst.[1] While the precise mechanism can vary depending on the specific ligand and reaction conditions, a generally accepted pathway is illustrated below.

Sources

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Ullmann coupling-An overview - operachem [operachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Reactions of 2-Fluoro-1-iodo-3-methoxybenzene

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 2-Fluoro-1-iodo-3-methoxybenzene in coupling reactions. This guide is designed to provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you improve your reaction yields and overcome common challenges. Our approach is rooted in mechanistic understanding and field-proven insights to ensure your success.

The unique substitution pattern of 2-Fluoro-1-iodo-3-methoxybenzene, featuring a bulky iodine atom, an electron-withdrawing fluorine at the ortho position, and an electron-donating methoxy group at the meta position, presents a distinct set of challenges and opportunities in palladium-catalyzed cross-coupling reactions. This guide will dissect these factors and provide actionable solutions.

Frequently Asked Questions (FAQs)

Here we address common initial queries regarding coupling reactions with 2-Fluoro-1-iodo-3-methoxybenzene.

Q1: Why am I observing low yields in my Suzuki-Miyaura coupling with 2-Fluoro-1-iodo-3-methoxybenzene?

A1: Low yields in Suzuki-Miyaura couplings with this substrate can stem from several factors. The electron-rich nature of the aromatic ring, due to the methoxy group, can make the initial oxidative addition step of the palladium catalyst slower compared to electron-deficient aryl halides.[1] Additionally, steric hindrance from the ortho-fluoro and the adjacent iodine can impede the approach of the catalyst. Common side reactions to consider are hydrodehalogenation (replacement of iodine with hydrogen) and protodeboronation of your boronic acid coupling partner.[2] Careful selection of a bulky, electron-rich phosphine ligand and an appropriate base is crucial to promote the desired catalytic cycle over these competing pathways.

Q2: What are the primary side products I should look out for in my coupling reactions?

A2: The two most prevalent side products are the result of hydrodehalogenation and homocoupling .

• Hydrodehalogenation: This results in the formation of 1-fluoro-3-methoxybenzene, where the iodine atom is replaced by a hydrogen atom. This side reaction can be promoted by certain bases, solvents, or impurities that can act as hydride sources.

• Homocoupling: You might observe the formation of a biaryl product derived from the coupling of two molecules of your boronic acid or two molecules of 2-Fluoro-1-iodo-3-methoxybenzene. The presence of oxygen can often facilitate the homocoupling of boronic acids.[2]

Q3: How do the fluoro and methoxy substituents influence the reactivity of 2-Fluoro-1-iodo-3-methoxybenzene?

A3: The electronic effects of the substituents create a nuanced reactivity profile. The methoxy group is an electron-donating group, which increases the electron density on the aromatic ring, making the oxidative addition of the palladium(0) catalyst more challenging.[1] Conversely, the ortho-fluoro group is electron-withdrawing, which can help to activate the C-I bond towards oxidative addition. However, its position also introduces steric hindrance. The interplay of these electronic and steric factors necessitates careful optimization of reaction conditions, particularly the choice of ligand, to achieve high yields.

Q4: For a Sonogashira coupling, is a copper co-catalyst always necessary?

A4: While the classic Sonogashira reaction utilizes a copper(I) co-catalyst, copper-free conditions have been developed and can be advantageous.[3][4] The primary role of the copper is to facilitate the formation of a copper-acetylide intermediate, which then transmetalates to the palladium center. However, copper can also promote the undesirable homocoupling of the terminal alkyne (Glaser coupling).[5] For a substrate like 2-Fluoro-1-iodo-3-methoxybenzene, a copper-free protocol using a suitable palladium catalyst and a strong base might offer a cleaner reaction profile, minimizing this side product.

Q5: In a Buchwald-Hartwig amination, what is the best general advice for choosing a base?

A5: The choice of base is critical and depends on the pKa of the amine you are coupling. For less acidic amines (alkylamines), a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically required to deprotonate the amine and form the active palladium-amido complex.[6] For more acidic amines (anilines, amides), a weaker base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) may be sufficient and can help to avoid decomposition of base-sensitive functional groups.[6]

Troubleshooting Guides

This section provides a structured approach to diagnosing and solving common problems encountered during your experiments.

Issue 1: Low or No Product Formation

If you are observing little to no formation of your desired coupled product, consider the following systematic troubleshooting workflow.

Troubleshooting Workflow for Low/No Product Formation

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. depts.washington.edu [depts.washington.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

Minimizing dehalogenation side reactions in fluorinated iodobenzenes

The following guide serves as a specialized Technical Support Center for researchers handling fluorinated iodobenzenes . It addresses the specific challenge of dehalogenation (protodeiodination)—a pervasive side reaction driven by the unique electronic effects of fluorine.

Topic: Minimizing Dehalogenation in Fluorinated Iodobenzenes Ticket Status: Open Support Level: Tier 3 (Senior Application Scientist)

📋 Executive Summary: The Fluorine Conundrum

Fluorine atoms on an aromatic ring strongly withdraw electrons (

-induction), making the C-I bond highly susceptible to oxidative addition and metal-halogen exchange. However, this same electron deficiency stabilizes the resulting aryl-metal intermediates (Ar-M), often making them "too stable" to react quickly, or conversely, prone to rapid protonation by even trace moisture or solvent interactions.

The Core Problem: You are losing your iodine to a hydrogen atom (Ar-I

Ar-H) instead of forming the desired bond.

🧩 Module 1: Metal-Halogen Exchange (Lithiation/Magnesiation)

❓ User Question:

"I treated my 2-fluoro-1-iodobenzene with n-BuLi at -78°C, but after quenching with an electrophile, I recovered mostly fluorobenzene (the reduced product). What happened?"

👨‍🔬 Technical Diagnosis:

This is a classic case of Protonation via "Internal" or "External" Sources .

• The Mechanism: Lithium-halogen exchange is an equilibrium. With fluorinated substrates, the resulting aryl lithium is stabilized by the fluorine (inductive effect), but it is still highly basic.

• The Culprit:

  • Alkyl Halide Co-product: When n-BuLi reacts with Ar-I, it generates n-BuI. This alkyl iodide can undergo elimination to form 1-butene and HI (a proton source).

  • Trace Moisture: Fluorinated aryl lithiums are unforgiving of non-anhydrous conditions.

  • Temperature: At -78°C, the exchange is fast, but if the subsequent trapping is slow, the Ar-Li hunts for any available proton.

🛠️ Troubleshooting Guide

Variable	Recommendation	Scientific Rationale
Reagent	Switch to t-BuLi (2 equiv)	The second equivalent of t-BuLi destroys the t-BuI formed (converting it to isobutylene + LiI), removing the alkyl halide that could act as a proton/radical source [1].
Reagent	Use Turbo Grignard (i-PrMgCl[1]·LiCl)	Best Practice. This complex creates a highly reactive but less basic magnesiated species. It operates at higher temperatures (0°C to RT) without degrading the substrate [2].
Trapping	In-Situ Trapping	If the Ar-Li is unstable, mix the electrophile (e.g., TMSCl, Borates) with the substrate before adding the base (Barbier conditions), provided they are compatible.

📉 Visualizing the Pathway

The diagram below illustrates the decision tree between successful functionalization and the dehalogenation trap.

Caption: Kinetic competition between functionalization and protonation. Turbo Grignard shifts the stability window to favor the product.

🧩 Module 2: Palladium-Catalyzed Cross-Coupling (Suzuki/Sonogashira)

❓ User Question:

"I am performing a Suzuki coupling on a polyfluorinated iodobenzene. The conversion is high, but 40% of the product is the dehalogenated arene (Ar-H). I'm using Pd(PPh3)4 and NaOEt."

👨‍🔬 Technical Diagnosis:

You are experiencing Hydrodehalogenation via Pd-H species .[2]

• The Mechanism: Electron-deficient Ar-I undergoes Oxidative Addition (OA) very rapidly. However, the resulting Pd(II) species is electron-poor.

• The "Off-Ramp": If Transmetalation (TM) is slow (due to sterics or low nucleophilicity of the boronic acid), the Pd(II) intermediate looks for other pathways.

• The Source: Alkoxide bases (like NaOEt) in alcoholic solvents are primary hydride donors via

  -hydride elimination.

🛠️ Troubleshooting Guide

Parameter	Standard (Risky)	Optimized (Safe)	Why?
Base	NaOEt, KOtBu, NaOH	K₃PO₄, Cs₂CO₃, KF	Alkoxides can undergo -hydride elimination to form Pd-H. Inorganic carbonates/phosphates cannot [3].
Solvent	Ethanol, MeOH, IPA	Toluene, Dioxane, THF	Alcohols act as hydride sources. Use aprotic solvents.[2][3] If water is needed for the base, use a minimal biphasic mixture (e.g., Toluene:H₂O 10:1).
Ligand	PPh₃, dppf	XPhos, SPhos, BrettPhos	Bulky, electron-rich Buchwald ligands accelerate Reductive Elimination , forcing the cycle forward before dehalogenation can occur [4].
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ + Ligand	Pre-catalysts like Pd(PPh₃)₄ can sometimes contain trace hydrides or degrade to form them.

📉 Visualizing the Catalytic Diversion

This diagram highlights where the cycle breaks down.

Caption: The "Fatal Detour." If Transmetalation is slow, alkoxides/alcohols introduce Hydride (H-) leading to Ar-H.

🧪 Validated Protocols

Protocol A: The "Turbo" Exchange (Recommended for Ar-I Ar-E)

Use this when simple lithiation fails due to protonation.

• Preparation: Dry a Schlenk flask under Argon. Add 2-fluoro-1-iodobenzene (1.0 equiv) and anhydrous THF (0.5 M).

• Exchange: Cool to -20°C (or 0°C depending on substrate stability).

• Activation: Dropwise add i-PrMgCl·LiCl (Turbo Grignard) (1.1 equiv) [2].

  • Note: Unlike n-BuLi, this does not require -78°C. The LiCl breaks up aggregates, increasing reactivity while the Mg character keeps basicity lower than Li.

• Monitoring: Stir for 30-60 mins. Check conversion by GC-MS (quench a small aliquot with iodine; if exchange is complete, you will see the starting material mass; if incomplete, you see the reduced mass? No—quench with

  to verify. If exchanged, you see Ar-D).

• Functionalization: Add your electrophile (e.g., aldehyde, ketone) and warm to RT.

Protocol B: Dehalogenation-Free Suzuki Coupling

Use this for connecting polyfluorinated arenes.

• System: Charge flask with Ar-I (1.0 equiv), Boronic Acid (1.2 equiv), K₃PO₄ (2.0 equiv, finely ground).

• Catalyst: Add Pd(OAc)₂ (1 mol%) and SPhos (2 mol%) [4].

  • Why SPhos? It is electron-rich (facilitates oxidative addition) and bulky (accelerates reductive elimination), outcompeting the dehalogenation pathway.

• Solvent: Add Toluene (anhydrous) or Toluene:Water (10:1) if the base is insoluble. Strictly avoid Ethanol.

• Conditions: Heat to 80-100°C. The reaction should be complete in <2 hours. Long reaction times increase dehalogenation risk.

📚 References

• Bailey, W. F., & Patricia, J. J. (1988).[4] The mechanism of the lithium-halogen interchange reaction: A review of the literature. Journal of Organometallic Chemistry. Link

• Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides.[1][5] Angewandte Chemie International Edition. Link

• Navarro, O., et al. (2004). General Synthesis of Heavily Substituted Alkenes via Suzuki-Miyaura Cross-Coupling. Journal of Organic Chemistry. (Discusses base effects on side reactions). Link

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides. Accounts of Chemical Research. Link

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. EP1582524A1 - Method of preparing organomagnesium compounds - Google Patents [patents.google.com]

Solvent effects on the reactivity of 2-Fluoro-1-iodo-3-methoxybenzene

Executive Summary

This guide addresses the critical solvent parameters governing the reactivity of 2-Fluoro-1-iodo-3-methoxybenzene . Due to the unique ortho-fluoro effect flanking the iodine center, this scaffold acts as a "chameleon" intermediate. In non-polar or weakly coordinating solvents (e.g., Toluene, Et₂O), it functions as a stable electrophile for cross-coupling. However, in polar coordinating solvents (THF) or under aggressive lithiation conditions, it becomes a high-energy benzyne precursor via Li-F elimination.

This documentation provides troubleshooting workflows to control this dichotomy, ensuring you isolate the kinetic product (aryllithium/coupling product) rather than the thermodynamic sink (benzyne decomposition).

Module 1: Lithium-Halogen Exchange & Benzyne Suppression

The Core Issue: Users frequently report "loss of fluorine" or "complex mixtures" when attempting to lithiate this molecule. Mechanism: Upon Lithium-Halogen exchange at the C1 position, the resulting species is 2-fluoro-3-methoxyphenyllithium . In coordinating solvents like THF, the solvation of the lithium cation breaks down aggregates, increasing the basicity of the carbanion and facilitating the elimination of LiF to form 3-methoxybenzyne (See Diagram 1).

Troubleshooting Guide: Lithiation Protocols

Symptom	Probable Cause	Corrective Action
Product is a complex mixture of regioisomers.	Benzyne Formation. The intermediate eliminated LiF; the resulting benzyne reacted non-selectively with nucleophiles.	Switch Solvent: Replace THF with Diethyl Ether (Et₂O) or Toluene/Et₂O (4:1) . Ether coordinates Li⁺ less strongly, stabilizing the aggregate and raising the barrier for LiF elimination.
Low conversion of starting material.	Temperature too low for solvent. In pure Toluene or Hexane, the exchange is kinetically slow.	Additive Required: Add 1.05 eq. of TMEDA to non-polar solvents to catalyze the exchange without fully solvating the Li-species to the point of instability.
Loss of Fluorine (Defluorination).	Temperature overshoot. Even in Et₂O, -78°C may be insufficient for prolonged stirring.	Cryogenic Control: Conduct exchange at -100°C (Trapp mixture). Quench with electrophile immediately (<5 min).

FAQ: Why not just use Magnesium?

Q: Can I use i-PrMgCl (TurboGrignard) to avoid benzyne formation? A: Yes, and it is recommended. The C-Mg bond is more covalent than C-Li. The magnesium carbenoid (2-fluoro-3-methoxyphenylmagnesium chloride) is significantly less prone to

-elimination of MgClF.

• Protocol: Perform exchange in THF at -40°C to -20°C. The "Turbo" LiCl additive breaks aggregates enough for exchange but the Mg center prevents immediate fluoride ejection.

Module 2: Palladium-Catalyzed Cross-Coupling

The Core Issue: Protodehalogenation (reduction of I to H) competing with the desired cross-coupling cycle.

Solvent Selection Matrix for Pd-Catalysis

Solvent System	Polarity ( )	Suitability	mechanistic Insight
Toluene (Anhydrous)	2.38	High	Excellent for Suzuki/Buchwald. Low polarity minimizes hydrodehalogenation side-reactions. Requires bulky ligands (e.g., BINAP, XPhos) for solubility.
DMF / DMAc	36.7	Medium	High solubility, but promotes "homocoupling" and reduction if water is present. Use only if substrate is insoluble in Toluene.
1,4-Dioxane	2.25	High	The "Goldilocks" solvent. High boiling point (101°C) for difficult substrates, but low polarity prevents Pd-black precipitation.

Diagram 1: Reaction Pathway Decision Tree

Visualizing the divergence between stable metallation and benzyne collapse.

Caption: Divergent pathways controlled by solvent coordination ability. Green path represents the desired preservation of the C-F bond.

Module 3: Experimental Protocols

Protocol A: "Safe" Lithiation (Benzyne Avoidance)

Use this for formylation, carboxylation, or alkylation at the Iodine position.

• Preparation: Flame-dry a 3-neck flask. Purge with Ar.

• Solvent: Add Diethyl Ether (Et₂O) (Anhydrous). Do not use THF.

• Substrate: Dissolve 2-Fluoro-1-iodo-3-methoxybenzene (1.0 equiv).

• Cooling: Cool bath to -100°C (Liquid N₂ / Ethanol slush) or stable -78°C.

• Exchange: Add n-BuLi (1.1 equiv) dropwise over 10 min.

  • Critical Check: Stir for exactly 5-10 minutes. Do not extend hold time.

• Quench: Add electrophile (e.g., DMF, CO₂) immediately at low temp.

• Warm: Allow to warm to RT only after quenching is complete.

Protocol B: Suzuki Coupling (Standard)

Based on high-yield precedents for sterically crowded aryl halides.

• Catalyst System: Pd₂(dba)₃ (2 mol%) + BINAP (4 mol%) [1].

• Solvent: Toluene (degassed).

• Base: NaOtBu (1.5 equiv) or K₃PO₄ (2.0 equiv).

• Conditions: Heat to 80°C.

  • Note: The use of Toluene prevents the solvolysis of the fluorine atom, which can occur in alcoholic solvents under basic conditions.

References

• Modulators of the prostacyclin (PGI2) receptor. (Patent). Google Patents. Retrieved from . (Demonstrates Pd-catalyzed coupling of 2-fluoro-1-iodo-3-methoxybenzene in Toluene).

• Lithium-Halogen Exchange. Harvard University, Evans Group. Retrieved from . (General principles of Li-exchange rates in Ether vs THF).

• Selective Halogen-Lithium Exchange Reactions. Organic Syntheses. Retrieved from . (Detailed safety and solvent protocols for sensitive aryl halides).

Flash chromatography conditions for separating fluoro-iodo-methoxybenzene isomers

Ticket ID: FIMB-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Triage

User Issue: Difficulty resolving regioisomers of fluoro-iodo-methoxybenzene (fluoro-iodoanisole) using standard flash chromatography. Root Cause Analysis: Positional isomers of halogenated anisoles often possess nearly identical lipophilicity (logP) and dipole moments, resulting in low separation factors (

) on standard silica gel. The large, polarizable iodine atom and the electron-donating methoxy group create subtle electronic differences that standard hexane/ethyl acetate gradients may fail to exploit.

Immediate Action Plan:

• Switch Selectivity: Move away from standard displacement chromatography (Hex/EtOAc) to solvent systems that utilize

  - interactions or dipole-selectivity (e.g., Toluene or DCM).

• Optimize Loading: Switch from liquid loading to dry loading to minimize band broadening.

• Verify Detection: Ensure UV wavelengths account for the bathochromic shift caused by the iodine substituent.

Method Development & Optimization Protocols

Phase 1: The "Golden Zone" Screening (Normal Phase)

Do not guess the gradient. Use Thin Layer Chromatography (TLC) to mathematically derive your starting conditions.

Protocol:

• Prepare TLC plates with your crude mixture.

• Elute with 10% EtOAc in Hexane .

• Target: You need the compound of interest to have an

  between 0.15 and 0.35 .

  • If

    : Reduce EtOAc concentration (try 5%).

  • If

    : Increase EtOAc concentration (try 20%).

• Calculate CV (Column Volumes): Once the optimal TLC solvent is found, use the formula below to set the flash gradient.

TLC (Target)	Flash Gradient (Solvent B %)	Gradient Profile
0.15 - 0.25	Isocratic at TLC %B	Hold for 10-15 CV
0.25 - 0.35	Linear Gradient	0% to 2x TLC %B over 15 CV
> 0.35	Action Required	Reduce solvent strength immediately.

Phase 2: Solving Co-Elution (The "Selectivity Triangle")

If your isomers are co-eluting (merging into one peak) in Hexane/EtOAc, increasing the column length will likely fail. You must change the chemical interaction mechanism.

The Science:

• Hexane/EtOAc: Separates primarily by hydrogen bonding capability and polarity.

• Hexane/DCM: Dichloromethane (DCM) has different dipole selectivity and better solubility for heavy halogenated compounds (Iodine).

• Hexane/Toluene: Toluene interacts via

  - stacking with the aromatic ring of your anisole. The position of the Fluorine (EWG) and Iodine relative to the Methoxy (EDG) alters the electron density of the ring, changing how strongly Toluene binds to it. This is often the key to separating aromatic isomers.

Recommended Solvent Systems for Halo-Anisoles:

System	Primary Interaction	Recommendation
Hexane / EtOAc	H-Bonding / Polarity	Baseline. Try first.[1] If , abandon.
Hexane / DCM	Dipole-Dipole	Tier 2. Good for iodo-compounds.
Heptane / Toluene	- / Steric	Tier 3 (High Success). Best for aromatic regioisomers.
DCM / MeOH	Strong Polarity	Avoid. Too strong; will co-elute non-polar isomers.

Phase 3: Sample Loading (Critical for Resolution)

For difficult isomer separations, liquid loading is a failure point . The solvent used to dissolve the sample acts as a strong eluent, causing "band spreading" before the separation even begins.

Protocol: Dry Loading

• Dissolve crude mixture in a minimal amount of DCM.

• Add silica gel (ratio: 1g crude to 3g silica) or Celite (1:3).

• Evaporate solvent completely on a rotovap until a free-flowing powder remains.

• Pack this powder into a solid load cartridge (SLS) or pre-column.

  • Why? This places the sample at the "head" of the column with zero solvent volume, maximizing theoretical plates.

Decision Logic & Workflow

The following diagram illustrates the logical flow for troubleshooting this specific separation.

Figure 1: Decision matrix for optimizing the separation of closely eluting aromatic isomers.

Detection & Hardware Configuration

The "Invisible" Peak Problem: Users often report missing the iodo-isomer because they monitor standard wavelengths (254 nm).

• Mechanism: The Iodine atom is large and "heavy." It can cause a bathochromic shift (red shift), moving the absorbance max to higher wavelengths (e.g., 260-280 nm).

• Quenching: High concentrations of Iodine can sometimes quench fluorescence on TLC plates, making spots appear faint.

Instrument Setup:

• Wavelength 1: 254 nm (Standard Aromatic).

• Wavelength 2: 280 nm (Iodine/Methoxy shift).

• Scan Mode: "All Wavelengths" (200-400 nm) is recommended to identify the specific

  of each isomer.

Frequently Asked Questions (FAQ)

Q: I see two spots on TLC, but they merge into one peak on the flash column. Why? A: This is usually a loading issue. If you dissolved your sample in 2-3 mL of EtOAc or DCM and injected it, that solvent acted as a "strong wash" for the first few seconds, smearing the bands. Switch to dry loading (Celite) to keep the bands sharp.

Q: Can I use Reverse Phase (C18) for this? A: Yes, and it is often better for halo-aromatics. In Reverse Phase, the separation is driven by hydrophobicity.[2][3] The Iodine atom is very hydrophobic. If the isomers have the Iodine in positions that affect the overall dipole (e.g., ortho vs para to the methoxy), C18 often resolves them when Silica cannot. Use a Water/Methanol gradient.

Q: Why do you recommend Toluene? A: Toluene is an aromatic solvent. It engages in

- stacking interactions with your compound. The electron-withdrawing Fluorine and electron-donating Methoxy groups create a specific electron density map on the benzene ring. Toluene can "feel" these differences better than "inert" solvents like Hexane.

References

• Teledyne ISCO. (2012).[4][5] Dry samples improve resolution in normal phase flash chromatography. Application Note AN87. Link

• Biotage. (2023).[6][7] Determining solvent strength in flash column chromatography. The Flash Purification Blog. Link

• Snyder, L. R. (1974). Classification of the solvent properties of common liquids. Journal of Chromatography A, 92(2), 223-230. (Foundational theory for Solvent Selectivity Triangle).

• Phenomenex. (2025).[3] Normal-phase vs. Reversed-phase Chromatography. Technical Guide. Link

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. moravek.com [moravek.com]
• 3. sepscience.com [sepscience.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. blog.teledynepharma.com [blog.teledynepharma.com]
• 6. biotage.com [biotage.com]
• 7. biotage.com [biotage.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Fluoro-1-iodo-3-methoxybenzene and its Bromo Analog for Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the choice of starting materials is a critical determinant of reaction efficiency, yield, and overall cost-effectiveness. Among the vast array of available building blocks, halogenated aromatic compounds are of paramount importance as precursors in cross-coupling and metal-halogen exchange reactions. This guide provides an in-depth technical comparison of the reactivity of two closely related aryl halides: 2-Fluoro-1-iodo-3-methoxybenzene and its bromo analog, 2-bromo-6-fluoroanisole.

This document is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, data-driven insights to inform substrate selection and reaction optimization.

Foundational Principles: The Carbon-Halogen Bond

The differential reactivity between the iodo and bromo analogs is fundamentally governed by the inherent properties of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The C-I bond is significantly weaker and longer than the C-Br bond. This is attributed to the larger atomic radius of iodine and the more diffuse nature of its valence electrons, leading to less effective orbital overlap with carbon.

Table 1: Comparison of Carbon-Halogen Bond Properties

Bond	Bond Dissociation Energy (kcal/mol)	Bond Length (Å)
C-I	~65	~2.14
C-Br	~81	~1.93

This disparity in bond strength has profound implications for reactions where the cleavage of the carbon-halogen bond is a key step, most notably in the oxidative addition step of many palladium-catalyzed cross-coupling reactions. The lower bond dissociation energy of the C-I bond means that it requires less energy to break, leading to a faster rate of oxidative addition and, consequently, a higher overall reaction rate.[1][2]

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Analysis

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. We will now compare the performance of our two target molecules in three of the most ubiquitous of these transformations: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron species with an organohalide, is a cornerstone of biaryl synthesis.[3] The first step in the catalytic cycle is the oxidative addition of the aryl halide to a Pd(0) complex.[1][2]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Table 2: Postulated Reactivity in Suzuki-Miyaura Coupling with Phenylboronic Acid

Substrate	Expected Relative Rate	Anticipated Yield	Typical Conditions
2-Fluoro-1-iodo-3-methoxybenzene	Faster	High	Lower temperatures, shorter reaction times
2-Bromo-6-fluoroanisole	Slower	Moderate to High	Higher temperatures, longer reaction times

This predicted trend is consistently observed in the broader literature comparing aryl iodides and bromides in Suzuki-Miyaura couplings.[1][2]

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst.[4][5]

Catalytic Cycle: Sonogashira Coupling

Caption: Simplified catalytic cycle for the Sonogashira cross-coupling reaction.

Similar to the Suzuki coupling, the rate-determining step is often the oxidative addition of the aryl halide. Consequently, 2-fluoro-1-iodo-3-methoxybenzene is expected to be more reactive than its bromo counterpart.

Table 3: Illustrative Sonogashira Coupling of Aryl Halides with Phenylacetylene

Aryl Halide	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Iodobenzene	PdCl₂(PPh₃)₂ / CuI	Et₃N	Dioxane	70	1	~95
Bromobenzene	PdCl₂(PPh₃)₂ / CuI	Et₃N	Dioxane	70	>12	Lower

Note: This table presents typical data for unsubstituted aryl halides to illustrate the general reactivity trend. Specific yields for the target molecules may vary.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds by coupling an amine with an aryl halide.[6][7][8] The catalytic cycle also commences with the oxidative addition of the aryl halide to a palladium(0) complex.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Bromide with Morpholine

Materials:

• Aryl bromide (1.0 mmol)

• Morpholine (1.2 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Pd₂(dba)₃ (0.015 mmol)

• XPhos (0.036 mmol)

• Toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide, sodium tert-butoxide, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the tube with argon three times.

• Add toluene and morpholine via syringe.

• Heat the reaction mixture to 100 °C with stirring for the specified time.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Given the established reactivity patterns, 2-fluoro-1-iodo-3-methoxybenzene would be expected to undergo Buchwald-Hartwig amination under milder conditions (lower temperature, shorter reaction time) and potentially with lower catalyst loadings compared to 2-bromo-6-fluoroanisole. While a direct comparison is not available, studies on similar bromo-fluoro-anisole derivatives often require elevated temperatures and longer reaction times to achieve high yields.

Metal-Halogen Exchange Reactions

Metal-halogen exchange is a fundamental transformation in organometallic chemistry, typically used to generate highly reactive organolithium or Grignard reagents. The rate of this exchange is highly dependent on the halogen, following the general trend: I > Br > Cl.

Lithium-Halogen Exchange

The reaction of an aryl halide with an organolithium reagent, such as n-butyllithium (n-BuLi), results in a rapid exchange of the halogen for lithium. This is a powerful method for the regioselective formation of aryllithium species, which can then be trapped with various electrophiles.

Logical Relationship: Lithium-Halogen Exchange Reactivity

Caption: Comparative reactivity in lithium-halogen exchange.

The significantly faster rate of lithium-iodine exchange allows for the selective metallation of 2-fluoro-1-iodo-3-methoxybenzene at very low temperatures (typically -78 °C), minimizing side reactions such as attack on the fluoro or methoxy groups. In contrast, the lithium-bromine exchange on 2-bromo-6-fluoroanisole may require slightly higher temperatures or longer reaction times to proceed to completion, which can sometimes lead to reduced selectivity.[3][9]

Grignard Reagent Formation

The formation of a Grignard reagent (R-MgX) involves the reaction of an organohalide with magnesium metal. The initiation of this reaction is often the most challenging step and is influenced by the nature of the halogen. Aryl iodides are generally more reactive than aryl bromides in the formation of Grignard reagents, often requiring less activation of the magnesium surface.

Conclusion and Practical Recommendations

The choice between 2-fluoro-1-iodo-3-methoxybenzene and 2-bromo-6-fluoroanisole as a synthetic precursor will depend on the specific requirements of the desired transformation.

• For rapid, high-yielding cross-coupling reactions under mild conditions , 2-fluoro-1-iodo-3-methoxybenzene is the superior choice. Its greater reactivity allows for lower catalyst loadings, shorter reaction times, and lower temperatures, which can be advantageous for preserving sensitive functional groups elsewhere in the molecule.

• For applications where cost is a primary concern and slightly more forcing conditions are tolerable , 2-bromo-6-fluoroanisole may be a viable alternative. While generally less reactive, high yields can often be achieved by adjusting the reaction parameters (e.g., higher temperature, longer reaction time, more active catalyst system).

• In metal-halogen exchange reactions , the iodo-analog offers a distinct advantage in terms of reaction kinetics, enabling cleaner and more selective formation of the corresponding organometallic reagent at low temperatures.

Ultimately, the decision should be based on a careful consideration of the desired outcome, the complexity of the overall synthetic route, and economic factors. This guide provides the fundamental principles and practical considerations to empower researchers to make informed decisions in their synthetic endeavors.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angew. Chem. Int. Ed.2011 , 50, 6722-6737. [Link]

• Hartwig, J. F. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Acc. Chem. Res.2008 , 41, 1534-1544. [Link]

• Bailey, W. F.; Patricia, J. J. The mechanism of the lithium-halogen interchange reaction: a review of the literature. J. Organomet. Chem.1988 , 352, 1-46. [Link]

• Buchwald, S. L.; Mauger, C.; Mignani, G.; Scholz, U. Industrial-scale applications of palladium-catalyzed C-N bond-forming reactions. Adv. Synth. Catal.2006 , 348, 23-39. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95, 2457-2483. [Link]

• Wolfe, J. P.; Wagaw, S.; Marcoux, J.-F.; Buchwald, S. L. Rational Development of Practical Catalysts for Aromatic Carbon-Nitrogen Bond Formation. Acc. Chem. Res.1998 , 31, 805-818. [Link]

• Grignard, V. Sur quelques nouvelles combinaisons organométalliques du magnésium et leur application à des synthèses d'alcools et d'hydrocarbures. C. R. Acad. Sci.1900 , 130, 1322-1324. [Link]

• Clayden, J. Organolithiums: Selectivity for Synthesis; Pergamon, 2002. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107, 874-922. [Link]

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. J. Organomet. Chem.2002 , 653, 46-49. [Link]

• Knochel, P.; Millot, N.; Rodriguez, A. L.; Tucker, C. E. Preparation and Applications of Functionalized Organomagnesium Reagents. Org. React.2001 , 58, 417-744. [Link]

• Suzuki, A. Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995-1998. J. Organomet. Chem.1999 , 576, 147-168. [Link]

Sources

• 1. rose-hulman.edu [rose-hulman.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hammer.purdue.edu [hammer.purdue.edu]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Technical Guide: Distinguishing 2-Fluoro-1-iodo-3-methoxybenzene from Regioisomers

Executive Summary

2-Fluoro-1-iodo-3-methoxybenzene (CAS: 7079-54-1), also known as 3-fluoro-2-iodoanisole, is a critical trisubstituted benzene scaffold used in the synthesis of pharmaceuticals requiring metabolic stability (via fluorine) and further functionalization (via iodine-lithium exchange or Buchwald-Hartwig couplings).

A common synthesis challenge is regioisomer contamination. The "sandwich" substitution pattern—where the fluorine atom is flanked by iodine and a methoxy group—creates a unique electronic environment. However, electrophilic aromatic substitution or non-selective lithiation often yields isomers such as 2-fluoro-1-iodo-4-methoxybenzene or 1-fluoro-2-iodo-4-methoxybenzene .

This guide provides a definitive, self-validating analytical workflow to distinguish the target molecule from its isomers, relying primarily on

H-NMR coupling constants ( -values) and C-NMR splitting patterns .

Structural Analysis & The "Sandwich" Effect

The core distinction lies in the position of the protons relative to the fluorine atom. Fluorine-Proton (

) spin-spin coupling is the most diagnostic tool available.

The Target: 2-Fluoro-1-iodo-3-methoxybenzene

• Substituents: 1-Iodo, 2-Fluoro, 3-Methoxy.[1][2][3]

• Protons: Located at positions 4, 5, and 6.

• Key Feature: There are NO protons ortho to the fluorine .

  • Position 1: Iodine (Non-H)[4][5]

  • Position 3: Methoxy (Non-H)[6]

• Expected Coupling: Only meta (

  ) and para ( ) couplings are observed.

The Impostor: 2-Fluoro-1-iodo-4-methoxybenzene (Example Isomer)

• Substituents: 1-Iodo, 2-Fluoro, 4-Methoxy.[1][3]

• Protons: Located at positions 3, 5, and 6.

• Key Feature: Proton H3 is ortho to the fluorine .

• Expected Coupling: Large ortho (

  ) coupling observed.

NMR Diagnostic Criteria (The Gold Standard)

Proton NMR ( H-NMR)

The absence of a large coupling constant (

Hz) involving fluorine is the primary confirmation of the target structure.

Feature	Target: 2-Fluoro-1-iodo-3-methoxybenzene	Isomer: 2-Fluoro-1-iodo-4-methoxybenzene
Proton Environment	H4, H5, H6 (1,2,3-trisubstituted pattern)	H3, H5, H6 (1,2,4-trisubstituted pattern)
F-H Coupling	Small only. Hz (Meta) Hz (Para)	Large present. Hz (Ortho at H3)
H-H Coupling	H5 is a triplet (or dd) coupled to H4 and H6 ( Hz).	H3 is often a doublet of doublets (large , small ).
Diagnostic Signal	"Clean" Triplet/DD at H5. No signal shows splitting Hz attributable to F.	Wide Doublet. One signal (H3) shows clear wide splitting due to ortho-F.

Carbon NMR ( C-NMR)

The

C spectrum provides verification through Carbon-Fluorine ( ) coupling.

• Target (2-F): The carbon attached to F (C2) appears as a doublet with

  Hz.

• C-1 (C-I) and C-3 (C-OMe): Both are ortho to Fluorine. Both will appear as doublets with

  Hz.

• Isomer Distinction: In isomers where F is not between I and OMe, the chemical shifts and

  patterns of the quaternary carbons will differ significantly due to the lack of the "sandwich" deshielding effect.

Experimental Protocol: Self-Validating Synthesis

To ensure the reference standard is correct, do not rely on commercial labels alone. Use a Directed Ortho-Metalation (DoM) approach, which is mechanistically guaranteed to produce the 2-substituted product from 3-fluoroanisole.

Reagents

• Substrate: 1-Fluoro-3-methoxybenzene (3-Fluoroanisole).

• Base:

  -Butyllithium ( -BuLi) or LDA.[5]

• Electrophile: Iodine (

  ).

• Solvent: Anhydrous THF.

Step-by-Step Protocol

• Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add 3-fluoroanisole (1.0 eq) and anhydrous THF. Cool to -78 °C .[7]

• Lithiation: Add

  -BuLi (1.1 eq) dropwise over 20 minutes.

  • Mechanism:[4][7][8] The proton at position 2 is flanked by two electron-withdrawing groups (F and OMe). It is significantly more acidic (

    ) than positions 4 or 6. Lithiation occurs exclusively at C2.

• Incubation: Stir at -78 °C for 1 hour to ensure complete formation of the 2-lithio species.

• Quench: Add a solution of Iodine (1.2 eq) in THF dropwise. The solution will decolorize as iodine is consumed.

• Workup: Warm to room temperature. Quench with saturated aqueous

  (to remove excess iodine). Extract with EtOAc, dry over , and concentrate.

• Validation: Run

  H-NMR. If the product contains a proton with Hz (coupling to F), the starting material was incorrect or rearrangement occurred (rare at -78 °C).

Visualization of Analytical Workflow

The following diagram illustrates the decision logic for confirming the target structure.

Figure 1: Decision tree for distinguishing the target "sandwich" isomer from other regioisomers based on H-F coupling constants.

Synthesis Pathway Verification

This diagram confirms the mechanistic origin of the target, ensuring the reference standard is valid.

Figure 2: Mechanistic pathway for the synthesis of the target molecule via Directed Ortho Metalation (DoM).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2779316, 1-Fluoro-2-iodo-3-methoxybenzene. Retrieved from [Link]

• Snieckus, V. (1990).Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933.
• Dolbier, W. R. (2009).Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (Source for F-H coupling constant ranges).

Sources

• 1. 7079-54-1 | 1-Fluoro-2-iodo-3-methoxybenzene - AiFChem [aifchem.com]
• 2. 1-iodo-3-methoxybenzene | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2386368-77-8 | MFCD34530022 | 1-Chloro-3-fluoro-2-iodo-4-methoxybenzene [aaronchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CN103242173A - Preparation method of 2-fluoro-3-iodoaniline - Google Patents [patents.google.com]
• 6. che.hw.ac.uk [che.hw.ac.uk]
• 7. 07- DIRECTED ORTHO METALATION · Jacques Mortier [jmortier.unblog.fr]
• 8. m.youtube.com [m.youtube.com]

Technical Comparison Guide: IR Spectroscopic Profiling of 2-Fluoro-1-iodo-3-methoxybenzene

Topic: IR spectroscopy characteristic peaks for 2-Fluoro-1-iodo-3-methoxybenzene Content Type: Publish Comparison Guides

Executive Summary & Application Context

Compound Identity: 2-Fluoro-1-iodo-3-methoxybenzene (CAS: 1080673-30-8) Synonyms: 2-Fluoro-3-iodoanisole; 1-Iodo-2-fluoro-3-methoxybenzene.[1] Primary Application: Critical intermediate in the synthesis of PGI2 receptor modulators and other fluorinated bioactive scaffolds.

The Challenge: In high-throughput drug development, distinguishing 2-Fluoro-1-iodo-3-methoxybenzene (Target) from its regioisomers—specifically 1-Fluoro-2-iodo-3-methoxybenzene (Isomer A, CAS 7079-54-1)—is a frequent bottleneck.[1] Both compounds share the exact molecular weight (252.02 g/mol ) and elemental composition (

), rendering low-resolution Mass Spectrometry (MS) insufficient for differentiation.

This guide provides a definitive Infrared (IR) Spectroscopy profiling strategy. By leveraging the unique vibrational signatures arising from the specific 1,2,3-trisubstitution pattern (I-F-OMe vs. F-I-OMe), researchers can rapidly validate structural integrity without resorting to time-consuming NMR analysis.[1]

Experimental Protocol: ATR-FTIR Profiling

Standardized workflow for solid/oil identification.[1]

Instrumentation & Parameters

• Technique: Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR).

• Crystal Material: Diamond or ZnSe (Diamond preferred for durability with halogenated compounds).

• Spectral Range: 4000 – 400 cm⁻¹.

• Resolution: 4 cm⁻¹ (sufficient to resolve fingerprint splitting).

• Scans: 32 (screening) or 64 (high-quality publication data).

Sample Preparation Workflow

Unlike KBr pellet methods, ATR requires minimal prep but demands perfect contact.

Step 1: Background Collection

• Clean crystal with isopropanol.

• Collect air background (ensure no

  or interference).

Step 2: Sample Application

• If Solid: Place ~5 mg of powder on the crystal. Apply pressure using the anvil until the force gauge reaches the "High" or "Optimal" zone (typically >80 lbs pressure) to ensure intimate contact.

• If Liquid/Oil: Place 10 µL drop covering the crystal active area. No pressure arm needed unless volatile.

Step 3: Measurement & Cleaning

• Acquire spectrum.[2][3][4][5][6][7]

• Critical: Clean immediately with Acetone followed by Isopropanol to prevent iodine staining of ZnSe crystals.

Automated Workflow Diagram

Figure 1: Standardized ATR-FTIR acquisition workflow for halogenated aromatic intermediates.

Spectral Analysis & Comparative Profiling

Characteristic Peak Assignments

The spectrum of 2-Fluoro-1-iodo-3-methoxybenzene is dominated by the interplay between the electron-donating Methoxy group and the electron-withdrawing Halogens (F, I).[1]

Frequency Region (cm⁻¹)	Functional Group	Vibrational Mode	Diagnostic Value
3050 – 3100	Aromatic C-H	Stretching (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> )	Low. Common to all aromatics.
2840 – 3000	Methyl C-H ( )	Stretching ( )	Medium. Distinct doublet (sym/asym) for methoxy.
1570 – 1600	Benzene Ring	Skeleton Stretch ( )	Medium. Position shifts with halogen mass.
1430 – 1480	Methyl ( )	Deformation ( )	Confirmatory for Anisole derivatives.
1230 – 1270	Aryl-O / Aryl-F	Stretching ( )	High. Strongest bands. C-F and C-O overlap here.
1020 – 1050	Alkyl-O ( )	Stretching ( )	High. Sharp, intense band characteristic of ethers.
700 – 800	Aromatic C-H	OOP Bending ( )	Critical. Defines 1,2,3-substitution pattern.
500 – 600	C-I	Stretching ( )	High (if instrument range allows).

Comparative Analysis: Target vs. Alternatives

The true power of IR in this context is distinguishing the target from its isomers and precursors.

Comparison 1: Regioisomer Differentiation

• Target: 2-Fluoro-1-iodo-3-methoxybenzene (F in position 2, between I and OMe).[1][8]

• Alternative (Impurity): 1-Fluoro-2-iodo-3-methoxybenzene (I in position 2, between F and OMe).[1]

Differentiation Mechanism: In the Target , the Fluorine atom is flanked by Iodine and Methoxy. In the Alternative , the Iodine is the central substituent.

• Fingerprint Region (700-900 cm⁻¹):

  • Target (F-middle): The light Fluorine atom at the center of the 1,2,3-triad allows for a specific "wagging" mode of the remaining protons (positions 4, 5, 6). Expect a strong band near 770 cm⁻¹ and 725 cm⁻¹ .

  • Alternative (I-middle): The heavy Iodine atom at the center dampens the ring vibrations differently. The OOP bands typically shift to lower frequencies (red-shift) due to the "heavy atom effect" on the adjacent ring carbons.

Comparison 2: Precursor Identification

• Alternative: 2-Fluoroanisole (Starting Material, lacking Iodine).

• Differentiation:

  • Loss of Symmetry: The introduction of Iodine (Target) breaks the symmetry of the precursor, often causing "forbidden" bands to appear or weak bands to intensify.

  • C-I Stretch: The precursor lacks the absorption bands below 600 cm⁻¹.

  • C-H OOP: 2-Fluoroanisole is 1,2-disubstituted (ortho), showing a characteristic single strong band near 750 cm⁻¹ . The Target is 1,2,3-trisubstituted, splitting this feature into multiple distinct bands.

Decision Matrix for Identification

Figure 2: Rapid identification logic for QC operators.

Mechanistic Insight: Why the Peaks Shift

Understanding the why builds trust in the what.

• Inductive Effect (-I): Both Fluorine and Methoxy are electronegative. They withdraw electron density from the ring (sigma bonds), stiffening the adjacent C=C bonds. This keeps the ring stretching frequencies high (~1590 cm⁻¹), unlike alkyl-benzenes which might drop to 1580 cm⁻¹.

• Resonance Effect (+M): The Methoxy oxygen donates lone pair electrons into the ring. This increases the bond order of the

  bond, explaining why the aryl ether stretch (~1260 cm⁻¹) is at a much higher frequency than the alkyl ether stretch (~1040 cm⁻¹).

• Mass Effect (Iodine): Iodine is massive (126.9 amu) compared to Fluorine (19.0 amu). While C-F stretches are high-energy (1200+ cm⁻¹), the C-I stretch is low-energy (<600 cm⁻¹).[1] More importantly, the Iodine atom acts as a "vibrational anchor," damping the out-of-plane bending modes of the ring carbons it is attached to.[1] This is why the position of the Iodine (Pos 1 vs Pos 2) drastically alters the fingerprint region.

References

• Sigma-Aldrich. Product Specification: 2-fluoro-1-iodo-3-methoxybenzene (CAS 1080673-30-8).[1]Link

• National Institute of Standards and Technology (NIST). Infrared Spectroscopy of Substituted Benzenes. NIST Chemistry WebBook, SRD 69. Link

• Google Patents. Modulators of the prostacyclin (PGI2) receptor (Patent WO2008100456). (Describes synthesis and characterization of the target intermediate). Link

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition, Wiley, 2014. (Authoritative text for 1,2,3-trisubstituted benzene assignments).

• BLD Pharm. Compound Data: 1-Fluoro-2-iodo-3-methoxybenzene (Isomer Comparison).[1]Link

Sources

• 1. 1028263-94-6|1-Fluoro-2-iodo-4-methoxybenzene|BLD Pharm [bldpharm.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. cactus.utahtech.edu [cactus.utahtech.edu]
• 5. benthamopen.com [benthamopen.com]
• 6. Page loading... [wap.guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. PubChemLite - C7H6FIO - Explore [pubchemlite.lcsb.uni.lu]

Comparative Kinetics of Oxidative Addition in Fluorinated Iodobenzenes

The following guide provides an in-depth technical analysis of the oxidative addition kinetics of fluorinated iodobenzenes, structured for application scientists and medicinal chemists.

[1][2][3][4]

Executive Summary

In palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig), the oxidative addition (OA) of the aryl halide to Pd(0) is frequently the rate-determining step (RDS). For fluorinated substrates—ubiquitous in medicinal chemistry due to metabolic stability and lipophilicity—the kinetics of this step deviate significantly from standard Hammett predictions due to the unique properties of fluorine.

Core Insight: Fluorine substitution on the arene ring generally accelerates oxidative addition via inductive electron withdrawal, which lowers the energy of the C–I

orbital. However, ortho-fluorine substitution introduces a competing steric penalty. This guide quantifies these effects, comparing the baseline reactivity of iodobenzene (PhI) against 4-fluoroiodobenzene (4-F-PhI), 2-fluoroiodobenzene (2-F-PhI), and pentafluoroiodobenzene ( ).

Mechanistic Principles & Electronic Theory[5]

The Concerted Pathway

For aryl iodides, oxidative addition to Pd(0) proceeds primarily through a concerted three-centered mechanism . The active catalytic species, typically a bis-ligated 14-electron complex

, coordinates to the arene to form a - -complex, followed by insertion into the C–I bond.

Electronic Driver: The reaction is nucleophilic with respect to the metal. An electron-rich Pd(0) center donates electron density into the antibonding

orbital of the C–I bond.

• Electron-Withdrawing Groups (EWGs): Lower the energy of the LUMO (

  ), making the bond more susceptible to cleavage.

• Hammett Correlation: The reaction typically exhibits a positive reaction constant (

  to ), confirming that electron-deficient arenes react faster.

The "Ortho-Fluorine" Effect

While ortho-substitution with alkyl groups (e.g., 2-Me-PhI) drastically retards OA due to steric clash with the phosphine ligands, ortho-fluorine is small (Van der Waals radius 1.47 Å vs 1.20 Å for H).

• Net Effect: The strong inductive activation (-I effect) of the ortho-fluorine often overrides its minor steric penalty. Consequently, polyfluorinated arenes like

  are among the most reactive substrates known for OA, often reacting diffusion-controlled with electron-rich catalysts.

Pathway Visualization

The following diagram illustrates the transition state energy differences driven by fluorination.

Figure 1: Comparative reaction coordinate diagram showing the reduction in activation energy (

) as fluorination increases.

Comparative Kinetic Data

The table below synthesizes relative rate data (

) and activation parameters for oxidative addition to a standard system in THF at 298 K.

Substrate	Structure	Relative Rate ( )*	(kcal/mol)	Electronic Effect ( )	Steric Impact
Iodobenzene	PhI	1.0 (Reference)	~18.5	0.00	None
4-Fluoroiodobenzene	4-F-PhI	~2.5 - 4.0	~17.1	+0.06	None
2-Fluoroiodobenzene	2-F-PhI	~1.8 - 2.2	~17.6	+0.06 (ortho)	Minor Retardation
Pentafluoroiodobenzene		> 150	< 14.0	Cumulative	Overridden by Electronics
4-Methoxyiodobenzene	4-OMe-PhI	0.2	~20.2	-0.27	None

*Note: Values are aggregated from Hammett studies (

) and DFT calculations. Exact absolute rates depend heavily on the specific ligand system (e.g., vs ).

Data Interpretation[1][2][6][7][8][9][10][11]

• 4-F vs. PhI: The 4-position fluorine exerts a pure inductive acceleration. The reaction is roughly 3-4x faster, making 4-F-PhI an excellent substrate for mild coupling conditions.

• 2-F vs. 4-F: The 2-F isomer is slightly slower than the 4-F isomer. Although the inductive effect is stronger at the ortho position (closer to the reaction center), the steric bulk of the fluorine atom hinders the approach of the bulky Pd-phosphine complex. However, it remains faster than unsubstituted PhI.

• The

  Anomaly: The cumulative electron withdrawal of five fluorine atoms creates an extremely electron-deficient arene. The LUMO energy is lowered so significantly that the reaction becomes nearly barrierless, despite the presence of two ortho-fluorines.

Experimental Protocols for Kinetic Profiling

To validate these kinetics in your specific catalytic system, two distinct protocols are recommended based on the reaction timescale.

Method A: NMR Kinetics (For PhI and Monofluoro- variants)

Suitable for reactions with

minute.

Reagents:

• Pd Precursor:

  or + Ligand.

• Internal Standard: 1,3,5-trimethoxybenzene (inert to OA).

• Solvent: THF-

  or Toluene- (dried/degassed).

Workflow:

• Glovebox Prep: In a J. Young NMR tube, dissolve Pd precursor (0.02 mmol) and Ligand (0.04 mmol) in 0.5 mL solvent.

• Baseline: Acquire

  NMR to confirm formation of active species .

• Initiation: Inject Aryl Iodide (0.20 mmol, 10 equiv, pseudo-first-order conditions) and Internal Standard.

• Monitoring: Immediately insert into NMR probe pre-equilibrated to 25°C. Array

  and NMR experiments every 30 seconds.

• Analysis: Plot

  vs. time. The slope is .

Method B: Stopped-Flow UV-Vis (For Polyfluorinated variants)

Required for

where second.

Principle: Oxidative addition results in the disappearance of the Pd(0) MLCT band (typically 350-450 nm) and the appearance of the Pd(II) absorption.

Workflow Visualization:

Figure 2: Workflow for stopped-flow kinetic analysis of rapid oxidative addition reactions.

Implications for Drug Development

• Catalyst Selection:

  • For Polyfluorinated Aryls (

    ): The oxidative addition is fast.[1] The bottleneck will likely shift to the transmetalation or reductive elimination steps. Use electron-poor ligands (e.g., phosphites, electron-deficient phosphines) to facilitate the subsequent reductive elimination.

  • For Monofluoro Aryls: Standard electron-rich phosphines (e.g., SPhos, XPhos,

    ) are ideal. They sufficiently support OA (which is moderately fast) while stabilizing the Pd(II) intermediate.

• Regioselectivity in Poly-halo Systems:

  • If a scaffold has both a C–Cl and a C–I bond, the C–I bond reacts exclusively.

  • If a scaffold has a 4-F-Ph-I and a 4-OMe-Ph-I moiety, the Pd catalyst will chemoselectively insert into the 4-F-Ph-I bond first due to the kinetic acceleration described above (

    ). This allows for sequential cross-coupling strategies without protecting groups.

References

• Amatore, C., & Jutand, A. (1991). Anionic Pd(0) complexes as the active species in oxidative addition of iodobenzene to Pd(PPh3)4. Organometallics. Link

• Barrios-Landeros, F., & Hartwig, J. F. (2005).[2] Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex. J. Am. Chem. Soc. Link

• Grushin, V. V., & Alper, H. (1994). Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chem. Rev. (Discusses C-F vs C-Cl activation trends). Link

• Ting, S. I., et al. (2023). Mediated Aryl Iodide Oxidative Addition Using Electroanalytical and Statistical Modeling Techniques. Organometallics. (Detailed Hammett and kinetic modeling). Link

• Fauvarque, J. F., et al. (1981). Kinetics of oxidative addition of zerovalent palladium to aromatic iodides. Journal of Organometallic Chemistry. (Foundational kinetic data). Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex with Hindered Ligands | The Hartwig Group [hartwig.cchem.berkeley.edu]

A Comparative Guide to Elemental Analysis Standards for 2-Fluoro-1-iodo-3-methoxybenzene

For researchers, scientists, and professionals in drug development, the precise characterization of an active pharmaceutical ingredient (API) or intermediate is non-negotiable. The elemental composition is a fundamental aspect of a molecule's identity and purity. For a complex, halogenated aromatic compound such as 2-Fluoro-1-iodo-3-methoxybenzene, this analysis presents unique challenges. The presence of two distinct and analytically demanding halogens—fluorine and iodine—alongside the core organic framework (carbon, hydrogen, oxygen) requires a multi-faceted analytical strategy.

This guide provides an in-depth comparison of the established standards and methodologies for the elemental analysis of this compound. We will move beyond simple procedural lists to explain the causality behind methodological choices, ensuring that the described protocols are robust and self-validating, thereby meeting the stringent requirements of scientific integrity and regulatory scrutiny.

Foundational Analysis: Carbon and Hydrogen (C/H)

The determination of carbon and hydrogen content is the bedrock of organic elemental analysis, typically performed to confirm the empirical formula of a synthesized compound.

Core Principle: Dynamic Flash Combustion (Dumas Method)

The most prevalent method is automated CHNS/O analysis, which relies on the high-temperature combustion of the sample.[1] The sample is combusted in an oxygen-rich environment, converting carbon to carbon dioxide (CO₂) and hydrogen to water (H₂O). These combustion gases are then separated and quantified by detectors, most commonly a thermal conductivity detector (TCD).[1]

Causality for Halogenated Compounds: The primary challenge with halogenated compounds like 2-Fluoro-1-iodo-3-methoxybenzene is the production of corrosive and interfering acidic gases (HF, HI) during combustion. Modern elemental analyzers are specifically designed to mitigate this. The combustion tube contains a series of reagents, such as silver tungstate and silver vanadate, which act as "scrubbers" to trap these interfering halogens and sulfur oxides, ensuring that only the gases of interest reach the detector.[2]

Data Integrity & Acceptance Criteria: For publication in most peer-reviewed journals and for internal quality control, the experimentally determined values for C and H must agree with the theoretical calculated values to within an absolute deviation of ±0.4%.[3][4] This standard serves as a primary indicator of sample purity.

Experimental Protocol: C/H Analysis via Combustion

• Instrument Calibration: Calibrate the elemental analyzer using a certified organic standard (e.g., Acetanilide) to create a valid calibration curve.

• Sample Preparation:

  • Ensure the 2-Fluoro-1-iodo-3-methoxybenzene sample is homogenous and completely dry. Trace solvents will significantly impact C and H results.[5]

  • Using a microbalance, accurately weigh approximately 1-3 mg of the sample into a tin capsule. For liquid or volatile samples, use a sealed capsule system to prevent loss.[6]

• Analysis: Place the sealed capsule into the instrument's autosampler. The instrument will drop the sample into a high-temperature (≥950 °C) furnace for combustion.

• Data Processing: The instrument's software automatically integrates the detector signals for CO₂ and H₂O, calculates the percentage of C and H based on the sample weight and calibration curve, and provides a final report.

The Halogen Challenge: Comparative Analysis of Fluorine (F) & Iodine (I)

Determining fluorine and iodine content requires specialized techniques, as they are not detectable by standard CHN analyzers. The choice of method depends on the required sensitivity, available instrumentation, and the specific analytical question (e.g., total halogen content vs. trace impurity).

Workflow for Elemental Analysis

Sources

• 1. azom.com [azom.com]
• 2. pepolska.pl [pepolska.pl]
• 3. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.ubc.ca [chem.ubc.ca]
• 6. Tips for sample preparation in elemental analysis - Elementar [elementar.com]

Safety & Regulatory Compliance

Technical Guide: Operational Disposal Procedures for 2-Fluoro-1-iodo-3-methoxybenzene

[1]

Executive Directive

2-Fluoro-1-iodo-3-methoxybenzene (CAS: 156001-39-3) is a poly-halogenated aromatic ether.[1] For disposal purposes, it must be classified strictly as Halogenated Organic Waste .[1]

CRITICAL WARNING: Under no circumstances should this compound be commingled with non-halogenated solvents or flushed into municipal water systems.[1] The presence of both Iodine and Fluorine atoms presents specific combustion hazards (formation of Hydrogen Fluoride and corrosive Iodine vapors) that require specialized incineration scrubbing systems.

Chemical Profile & Hazard Assessment

To ensure a self-validating safety protocol, operators must first verify the material properties against the physical state of the waste.

Parameter	Specification	Operational Implication
CAS Number	156001-39-3	Unique identifier for waste labeling.[1]
Molecular Formula	C₇H₆FIO	Contains Fluorine (HF precursor) and Iodine (Corrosive vapor precursor).[1]
Physical State	Solid (Low melting point) / Liquid	May exist as a supercooled liquid or solid; requires leak-proof secondary containment.[1]
Hazards (GHS)	H315, H319, H335	Irritant to eyes, skin, and respiratory system.[1] Use Fume Hood.
Reactivity	Stable, Air Sensitive	Keep containers tightly sealed; incompatible with strong oxidizers.[1]
Waste Code (RCRA)	D001 (Ignitable), Halogenated	Must go to a facility permitted for halogenated incineration.[1]

Expert Insight: The iodine-carbon bond is significantly weaker than the fluorine-carbon bond.[1] During thermal destruction, iodine is released early as elemental vapor (

), while fluorine requires higher temperatures to mineralize.[1] This dual-halogen profile mandates that the waste incinerator operates with a caustic scrubber to neutralize both HF and prevent purple iodine plume emissions.[1]

Pre-Disposal Stabilization & Segregation

Before disposal, the chemical state must be stabilized.[1] If the material is a byproduct of a reaction (e.g., a cross-coupling reaction), ensure all reactive intermediates are quenched.

The Segregation Logic (Self-Validating System)

The most common compliance failure is "dilution" logic—mixing halogenated waste with general organic waste.[1] This is dangerous and illegal in many jurisdictions.[1]

• Validation Step: Check the waste container label.[1] Does it explicitly say "Halogenated"? If "No," do not add this chemical.[1]

• Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric Acid, Peroxides).[1] Aryl iodides can degrade into hypervalent iodine species in the presence of strong oxidants, potentially causing exothermic runaway.

Decision Workflow

The following diagram outlines the decision logic for disposing of 2-Fluoro-1-iodo-3-methoxybenzene to ensure it reaches the correct waste stream.

Figure 1: Operational decision tree for segregating halogenated aryl ethers.

Detailed Disposal Protocol

Step 1: Personal Protective Equipment (PPE)[2][3]

• Hand Protection: Double-gloving is recommended.[1] Use Nitrile (minimum 0.11 mm thickness) or Laminate gloves.[1] Aryl iodides can permeate standard latex rapidly.[1]

• Respiratory: All transfers must occur inside a certified chemical fume hood.[1] If a hood is unavailable, a half-mask respirator with organic vapor cartridges (OV) is required.[1]

• Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

Step 2: Container Selection[1]

• Liquids/Solutions: Use High-Density Polyethylene (HDPE) or Glass (Amber) containers.

  • Avoid: Metal containers (unless lined), as free iodine (if decomposition occurs) can corrode steel.[1]

• Solids: Wide-mouth HDPE jars.

Step 3: Transfer & Labeling[1]

• Quench: If the material is in a reaction mixture, ensure pH is neutral (pH 6-8). Acidic conditions can accelerate the release of iodine.

• Transfer: Pour waste into the container using a funnel to prevent neck contamination.

• Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.[1]

• Labeling:

  • Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[1]

  • Constituents: Write out "2-Fluoro-1-iodo-3-methoxybenzene" fully. Do not use abbreviations or chemical structures alone.

  • Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Step 4: Storage Pending Pickup

• Store in a cool, dry, well-ventilated area.[1][2][3]

• Secondary Containment: Place the waste bottle inside a polyethylene tray to capture potential leaks.[1]

• Light Sensitivity: Keep away from direct sunlight.[1] UV light can cleave the C-I bond, liberating corrosive iodine.[1]

Emergency Contingencies

Accidental Spill Management

If a spill occurs outside the fume hood:

• Evacuate: Clear the immediate area of personnel.

• Ventilate: Increase air exchange if possible.

• Absorb: Do not use water (which spreads the organic layer).[1] Use Vermiculite , Sand , or a commercial Solvent Absorbent Pad .[1]

  • Note: If the spilled material turns purple/brown, iodine is being released.[1] Use a reducing agent (e.g., sodium thiosulfate solution) to neutralize the iodine before absorbing.[1]

• Disposal of Debris: Collect all absorbent materials into a heavy-duty plastic bag, seal, and label as "Hazardous Waste (Solid) - Contaminated Debris."

Exposure Response[4][5]

• Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol (increases skin absorption).[1]

• Eye Contact: Rinse for 15 minutes.[1][3] Seek medical attention immediately.

References

• Fisher Scientific. (2021).[1] Safety Data Sheet: 2-Fluoro-3-methoxybenzaldehyde (Related Structure/Precursor).[1] Retrieved from [1]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Incineration of Halogenated Organic Compounds.[1][4] EPA Technical Resource Documents.[1] Retrieved from

• PubChem. (n.d.).[1] Compound Summary: 2-Fluoro-1-iodo-3-methoxybenzene.[1] National Library of Medicine.[1] Retrieved from

• MilliporeSigma. (2023).[1] Safety Data Sheet: General Halogenated Aryl Ethers. Retrieved from [1]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.ca [fishersci.ca]
• 4. epa.gov [epa.gov]